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Compound of Interest

Compound Name: Chenodeoxycholic acid-13C

Cat. No.: B1530523 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Chenodeoxycholic acid-13C
(CDCA-13C), a stable isotope-labeled form of the primary bile acid, chenodeoxycholic acid.

This document details its commercial availability from various suppliers, presents key

quantitative data in a structured format, and outlines its critical role in metabolic research,

particularly in the study of bile acid metabolism and related signaling pathways.

Commercial Availability and Suppliers
Chenodeoxycholic acid-13C is available from several reputable suppliers specializing in

stable isotopes and research chemicals. The products vary in isotopic enrichment, the position

of the 13C label, purity, and available formats (e.g., neat solid or in solution). Researchers

should carefully consider these specifications based on their experimental needs.

Below is a summary of commercially available Chenodeoxycholic acid-13C products from

leading suppliers.
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Supplier
Product
Name

Catalog
Number
(Example
)

Isotopic
Purity/En
richment

Chemical
Purity

Format
CAS
Number

Cambridge

Isotope

Laboratorie

s, Inc.

Chenodeo

xycholic

acid (24-

13C, 99%)

CLM-2709 99% ≥98% Neat Solid 52918-92-0

Chenodeo

xycholic

acid

(22,23,24-

13C3,

98%)

CLM-

11579-C
98%

Not

specified

100 µg/mL

in

methanol

Not

specified

MedChem

Express

Chenodeo

xycholic

acid-13C

HY-

116525S

Not

specified

Not

specified
Solid 52918-92-0

DC

Chemicals

Chenodeo

xycholic

acid-13C

DC26581
Not

specified

Not

specified
Solid 52918-92-0

Sigma-

Aldrich

Chenodeo

xycholic

acid-

22,23,24-

13C3

solution

Not

specified

Not

specified

Not

specified
Solution

Not

specified

CP Lab

Safety

Chenodeo

xycholic

Acid-

13C24

ALA-

C346592-

100mg

min 98

atom%

13C

min 98% Solid 52918-92-0
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Stable isotope-labeled chenodeoxycholic acid is a powerful tool for researchers. Its primary

applications include:

Metabolic Research: Tracing the metabolism, transport, and fate of chenodeoxycholic acid in

vivo and in vitro.[1][2]

Clinical Mass Spectrometry: Serving as an internal standard for the accurate quantification of

endogenous chenodeoxycholic acid in biological samples.[2]

Drug Development: Investigating the interactions of drug candidates with bile acid pathways

and receptors.[3]

Signaling Pathways Involving Chenodeoxycholic
Acid
Chenodeoxycholic acid is a key signaling molecule that primarily acts as an agonist for the

Farnesoid X Receptor (FXR), a nuclear receptor that plays a central role in regulating bile acid,

lipid, and glucose homeostasis.[3][4][5] The activation of FXR by CDCA initiates a cascade of

transcriptional events that control the expression of numerous target genes.
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Fig. 1: Chenodeoxycholic acid activation of the FXR signaling pathway.

Experimental Methodologies
The use of 13C-labeled chenodeoxycholic acid is central to metabolic studies investigating bile

acid kinetics. A common experimental approach involves the oral administration of a known

amount of CDCA-13C, followed by the collection of biological samples (e.g., serum, bile, urine)

over time. The isotopic enrichment of chenodeoxycholic acid and its metabolites is then

determined using mass spectrometry.

General Workflow for In Vivo Bile Acid Metabolism Study
The following diagram illustrates a typical workflow for an in vivo study utilizing

Chenodeoxycholic acid-13C to assess bile acid metabolism.
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Fig. 2: A generalized workflow for an in vivo metabolic study using CDCA-13C.
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Sample Preparation and Analysis Protocol (Illustrative)
The following is a generalized protocol for the analysis of 13C-labeled chenodeoxycholic acid

from serum samples. Specific details may need to be optimized based on the laboratory's

equipment and the specific research question.

Objective: To determine the concentration and isotopic enrichment of Chenodeoxycholic acid-
13C in human serum.

Materials:

Serum samples from subjects administered Chenodeoxycholic acid-13C.

Internal Standard (e.g., deuterated chenodeoxycholic acid, CDCA-d4).

Acetonitrile, HPLC grade.

Methanol, HPLC grade.

Formic acid.

Solid Phase Extraction (SPE) cartridges.

LC-MS/MS system.

Procedure:

Sample Spiking: To 50 µL of serum, add the internal standard solution.

Protein Precipitation: Add 200 µL of cold acetonitrile to precipitate proteins. Vortex and

centrifuge.

Supernatant Collection: Transfer the supernatant to a new tube.

Evaporation: Evaporate the supernatant to dryness under a stream of nitrogen.

Reconstitution: Reconstitute the dried extract in a suitable mobile phase for LC-MS/MS

analysis.
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LC-MS/MS Analysis:

Inject the reconstituted sample into the LC-MS/MS system.

Use a suitable C18 column for chromatographic separation.

Employ a gradient elution with mobile phases typically consisting of water with formic acid

and acetonitrile with formic acid.

Set the mass spectrometer to monitor the specific mass-to-charge ratios (m/z) for

unlabeled chenodeoxycholic acid, Chenodeoxycholic acid-13C, and the internal

standard.

Data Analysis:

Quantify the concentrations of unlabeled and 13C-labeled chenodeoxycholic acid by

comparing their peak areas to that of the internal standard.

Calculate the isotopic enrichment of chenodeoxycholic acid.

This guide provides a foundational understanding of Chenodeoxycholic acid-13C for research

professionals. For specific applications and detailed protocols, it is recommended to consult the

technical documentation provided by the suppliers and relevant scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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